molecular formula C36H44N4Pt B1259247 (2,3,7,8,12,13,17,18-octaethylporphyrinato-kappa(4)N(21),N(22),N(23),N(24))platinum(II)

(2,3,7,8,12,13,17,18-octaethylporphyrinato-kappa(4)N(21),N(22),N(23),N(24))platinum(II)

Cat. No.: B1259247
M. Wt: 727.8 g/mol
InChI Key: KETXQNLMOUVTQB-UHFFFAOYSA-N
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Description

Platinum(II) octaethylporphyrin is a platinum(II) porphyrin compound having eight ethyl substituents in the 2-, 3-, 7-, 8-, 12-, 13-, 17- and 18-positions. It has a role as a fluorochrome.

Scientific Research Applications

Photophysical Properties

The absorption and emission spectroscopic properties of this compound (referred to as PtOEP) have been studied in various environments, including liquid solutions and doped films. These properties are significantly altered by the concentration and the type of solvents used. For instance, strong ligating solvents influence the photophysical behavior of PtOEP through axial ligation to the central metal ion. In high concentrations, PtOEP shows ground state aggregation and excimer formation in certain polymer hosts (Nifiatis et al., 2011).

Luminescence under Magnetic Fields

Magnetic circularly polarized luminescence (MCPL) and photoluminescence (PL) spectra of PtOEP have been recorded under external magnetic fields. The study demonstrated that the MCPL signs of PtOEP could be controlled by changing the external magnetic field geometries. This reveals the potential for PtOEP in applications requiring controlled luminescence properties (Matsudaira et al., 2021).

Near-Infrared Photoluminescence

PtOEP demonstrates unique near-infrared photoluminescence when aggregated in films. This aggregation-induced emission feature, located around 1.65 eV, is significant for potential applications in optoelectronic devices and sensors (Dienel et al., 2004).

Application in Polymer Light-Emitting Diodes

The compound has been studied as a dopant in polymer light-emitting diodes (LEDs). Its ability to transfer energy efficiently in these systems highlights its potential in the development of advanced light-emitting materials and devices (Higgins et al., 2002).

Properties

Molecular Formula

C36H44N4Pt

Molecular Weight

727.8 g/mol

IUPAC Name

2,3,7,8,12,13,17,18-octaethylporphyrin;platinum

InChI

InChI=1S/C36H44N4.Pt/c1-9-21-22(10-2)30-18-32-25(13-5)26(14-6)34(39-32)20-36-28(16-8)27(15-7)35(40-36)19-33-24(12-4)23(11-3)31(38-33)17-29(21)37-30;/h17-20H,9-16H2,1-8H3;

InChI Key

KETXQNLMOUVTQB-UHFFFAOYSA-N

Canonical SMILES

CCC1=C(C2=NC1=CC3=NC(=CC4=NC(=CC5=NC(=C2)C(=C5CC)CC)C(=C4CC)CC)C(=C3CC)CC)CC.[Pt]

Origin of Product

United States

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